Cas no 339571-41-4 (2-amino-1,3-benzothiazole-4-carboxylic acid)

2-Amino-1,3-benzothiazole-4-carboxylic acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on a benzothiazole scaffold. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The benzothiazole core contributes to its stability and potential bioactivity, while the carboxylic acid and amino groups enable further derivatization, such as amide formation or metal complexation. Its rigid aromatic system may enhance binding affinity in drug design. The compound is typically used in research settings for developing novel therapeutic agents or functional materials. Proper handling is advised due to potential reactivity of the functional groups.
2-amino-1,3-benzothiazole-4-carboxylic acid structure
339571-41-4 structure
Product Name:2-amino-1,3-benzothiazole-4-carboxylic acid
CAS No:339571-41-4
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD00737786
CID:302133
PubChem ID:45077077
Update Time:2025-10-10

2-amino-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminobenzo[d]thiazol-4-yl)ethanone
    • 2-amino-1,3-benzothiazole-4-carboxylic acid
    • 2-amino-4-Benzothiazolecarboxylic acid
    • 4-Benzothiazolecarboxylicacid, 2-amino-
    • 2-aminobenzo[d]thiazole-4-carboxylic acid
    • 4-benzothiazolecarboxylic acid,2-amino
    • 4-Benzothiazolecarboxylicacid,2-amino-(9CI)
    • QC-8606
    • 2-Amino-benzothiazole-4-carboxylic acid
    • 4-Benzothiazolecarboxylicacid,2-amino-
    • SCHEMBL5670201
    • UAUIIHMHPBWHCK-UHFFFAOYSA-N
    • 2-Amino-4-carboxybenzthiazole
    • SB36698
    • 2-aminobenzo[d]thiazole-4-carboxylicacid
    • CS-0327684
    • AKOS006275586
    • MFCD00737786
    • 339571-41-4
    • DTXSID30663248
    • P20132
    • ALBB-035595
    • DB-292701
    • 4-Benzothiazolecarboxylicacid,2-amino-, monohydrochloride
    • MDL： MFCD00737786
    • Inchi： 1S/C8H6N2O2S/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H2,9,10)(H,11,12)
    • InChI Key： UAUIIHMHPBWHCK-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

  • Exact Mass: 194.01500
  • Monoisotopic Mass: 194.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 104.45000
  • LogP: 2.15790

2-amino-1,3-benzothiazole-4-carboxylic acid Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-amino-1,3-benzothiazole-4-carboxylic acid Pricemore >>

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